molecular formula C22H24O4 B8486094 Dibenzyl cyclohexane-1,1-dicarboxylate CAS No. 208662-21-9

Dibenzyl cyclohexane-1,1-dicarboxylate

Cat. No.: B8486094
CAS No.: 208662-21-9
M. Wt: 352.4 g/mol
InChI Key: HKBXIFBGZWONDJ-UHFFFAOYSA-N
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Description

Dibenzyl cyclohexane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C22H24O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

208662-21-9

Molecular Formula

C22H24O4

Molecular Weight

352.4 g/mol

IUPAC Name

dibenzyl cyclohexane-1,1-dicarboxylate

InChI

InChI=1S/C22H24O4/c23-20(25-16-18-10-4-1-5-11-18)22(14-8-3-9-15-22)21(24)26-17-19-12-6-2-7-13-19/h1-2,4-7,10-13H,3,8-9,14-17H2

InChI Key

HKBXIFBGZWONDJ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C(=O)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of dibenzyl malonate (40 g, 161 mmol), 1,5-dibromopentane (22 mL, 161 mmol) and potassium carbonate (56 g, 402 mmol) in 300 mL of DMSO was stirred for 48 h in an oil bath at 50° C. The mixture was diluted with water and extracted with ethyl acetate (2×). The combined organic portions were dried over magnesium sulfate and concentrated. Flash chromatography (400 g silica, 15/1 hexane/EtOAc) gave the desired product. 1H NMR (500 MHz, CDCl3) δ1.4-1.5 (m, 1H), 1.52-1.6 (m, 5H), 2.03-2.1 (m, 4H), 5.13 (s, 4H), 7.22-7.38 (m, 10H).
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
56 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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